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Compound of Interest

Compound Name: Isooctyl 3-mercaptopropionate

Cat. No.: B7802764 Get Quote

An In-depth Technical Guide to the Safety Data Sheet for Isooctyl 3-mercaptopropionate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety profile of chemical reagents is paramount. This technical guide provides a detailed

overview of the safety data for Isooctyl 3-mercaptopropionate (CAS No: 30374-01-7), a

compound utilized in various chemical syntheses.[1][2] The information is compiled from

multiple safety data sheets and chemical databases to ensure a comprehensive resource for

safe handling and use in a laboratory setting.

Chemical and Physical Properties
Isooctyl 3-mercaptopropionate is a clear, colorless liquid.[1] Its key physical and chemical

properties are summarized in the table below, providing essential data for experimental design

and safety considerations.
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Property Value

Molecular Formula C11H22O2S[1][3]

Molecular Weight 218.36 g/mol [1][2][3]

CAS Number 30374-01-7[1][2][3]

Appearance Clear, colorless liquid[1]

Density 0.950 g/mL at 25 °C[1][3][4]

Boiling Point 109-112 °C at 2 mmHg[1][3][4]

Flash Point -10 °C (14 °F) - closed cup[5][6]

Refractive Index n20/D 1.458[1][3]

Vapor Pressure 0.28-0.45 Pa at 20-25 °C[4]

LogP 4.62-5.33 at 30 °C and pH 6.3[4]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Isooctyl 3-mercaptopropionate is classified with several hazards.[2] This information

is critical for risk assessment and the implementation of appropriate safety measures in the

laboratory.

GHS Classification
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor[2][7]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[2]

[8]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[2][8]

Hazardous to the aquatic

environment, acute hazard
1

H400: Very toxic to aquatic

life[2][8]

Hazardous to the aquatic

environment, long-term hazard
1

H410: Very toxic to aquatic life

with long lasting effects[2][8]

The GHS label elements include a "Danger" signal word and pictograms representing the

identified hazards.[2][5]

GHS Pictograms Associated Hazards

Flammable
H225: Highly flammable liquid and vapor

Harmful/
Irritant

H302: Harmful if swallowed

Sensitizer
H317: May cause an allergic skin reaction

Environmental
Hazard

H410: Very toxic to aquatic life with long lasting effects
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Caption: GHS Hazard Identification for Isooctyl 3-mercaptopropionate.

First-Aid Measures
In the event of exposure, prompt and appropriate first-aid measures are essential. The

following protocols are recommended:

General Advice: In all cases of exposure, consult a physician and show them the safety data

sheet.[7][9]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[7]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[7] If skin

irritation or a rash occurs, get medical advice.[8][9] Contaminated clothing should be

removed and washed before reuse.[8][9]

In Case of Eye Contact: Rinse cautiously with water for several minutes.[10] Remove contact

lenses, if present and easy to do. Continue rinsing.[10]

If Swallowed: Rinse mouth with water.[8][9] Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[9]
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Caption: First-Aid Response Workflow for Exposure.

Handling, Storage, and Personal Protection
Proper handling and storage procedures are critical to minimize the risk of exposure and

accidents.

Safe Handling and Storage
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Aspect Recommendation

Handling

Handle in a well-ventilated place.[8] Wear

suitable protective clothing, gloves, and

eye/face protection.[8] Avoid contact with skin

and eyes.[8] Avoid breathing dust, fume, gas,

mist, vapors, or spray.[8] Use non-sparking tools

and take measures to prevent the buildup of

electrostatic charge.[7][8]

Storage

Store in a tightly closed container in a dry, cool,

and well-ventilated place.[7][8] Keep away from

heat, sparks, open flames, and hot surfaces.[7]

Store apart from incompatible materials such as

strong oxidizing agents and strong bases.[8][10]

Personal Protective Equipment (PPE)
Type Specification

Eye/Face Protection

Use safety glasses with side-shields or a face

shield. Equipment should be tested and

approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

[7][9]

Skin Protection

Handle with gloves. Gloves must be inspected

prior to use. Dispose of contaminated gloves

after use in accordance with applicable laws and

good laboratory practices.[9]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[10]

Body Protection
Wear appropriate protective clothing to prevent

skin exposure.[10]
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Toxicological and Ecological Information
The toxicological properties of Isooctyl 3-mercaptopropionate have not been exhaustively

investigated.[1] However, the available data indicates that it is harmful if swallowed and may

cause an allergic skin reaction.[2][8]

Ecologically, this chemical is classified as very toxic to aquatic life with long-lasting effects.[2][8]

It is imperative to prevent its release into the environment.[8] Data on persistence,

degradability, and bioaccumulative potential are not readily available.[7]

Experimental Protocols
Detailed experimental protocols for the toxicological and ecological assessment of Isooctyl 3-
mercaptopropionate are not available in the reviewed literature. General methodologies such

as in vitro cytotoxicity assays are employed for preliminary toxicity screening of chemicals.[1]

These assays typically involve exposing cultured human cell lines to a range of concentrations

of the test substance and subsequently measuring cell viability or other indicators of

cytotoxicity. However, specific protocols for this compound have not been published.

Synthesis
The primary method for synthesizing Isooctyl 3-mercaptopropionate is through the direct

esterification of isooctanol with 3-mercaptopropionic acid, often with the use of an acid catalyst.

[1] An alternative synthetic route involves the reaction of an acrylic acid ester, such as isooctyl

acrylate, with hydrogen sulfide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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